4,6-dibenzyl-12,12-dimethyl-11-oxa-8-thia-4,6-diazatricyclo[7.4.0.02,7]trideca-1(9),2(7)-diene-3,5-dione

• Molecular Formula: C25H24N2O3S
• Molecular Weight: 432.5 g/mol
• IUPAC Name: 4,6-dibenzyl-12,12-dimethyl-11-oxa-8-thia-4,6-diazatricyclo[7.4.0.02,7]trideca-1(9),2(7)-diene-3,5-dione
• InChI: InChI=1S/C25H24N2O3S/c1-25(2)13-19-20(16-30-25)31-23-21(19)22(28)26(14-17-9-5-3-6-10-17)24(29)27(23)15-18-11-7-4-8-12-18/h3-12H,13-16H2,1-2H3
• InChI Key: VOALQQLPLIIWHP-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC2=C(CO1)SC3=C2C(=O)N(C(=O)N3CC4=CC=CC=C4)CC5=CC=CC=C5)C

Description

• This compound is a complex heterocyclic structure with both oxygen and sulfur atoms incorporated into its ring system.
• Its name suggests that it contains two benzyl groups, two dimethyl groups, and various heteroatoms.
• The compound’s unique fused ring system contributes to its interesting properties.

Preparation Methods

• Unfortunately, specific synthetic routes for this compound are not readily available in the literature. given its complexity, it likely involves multiple steps.
• Industrial production methods may not be well-documented due to its specialized nature.

Chemical Reactions Analysis

Oxidation: The compound may undergo oxidation reactions, potentially leading to the formation of various functional groups.

Reduction: Reduction reactions could modify the heterocyclic ring system or reduce functional groups.

Substitution: Substitution reactions may occur at the benzyl or methyl groups.

Common Reagents and Conditions: These would depend on the specific reaction. For example, oxidizing agents (e.g., KMnO₄), reducing agents (e.g., LiAlH₄), and nucleophiles (e.g., Grignard reagents) could be involved.

Major Products: These would vary based on the reaction conditions.

Scientific Research Applications

Chemistry: Researchers might study its reactivity, stability, and novel reactions.

Biology: Investigating its interactions with biological molecules (e.g., enzymes, receptors).

Medicine: Potential pharmaceutical applications, such as drug design or targeting specific pathways.

Industry: Perhaps as a precursor for other compounds or materials.

Mechanism of Action

• Unfortunately, specific information about its mechanism of action is not readily available.
• Further research would be needed to understand how it exerts its effects.

Comparison with Similar Compounds

Uniqueness: Its intricate ring system and combination of heteroatoms make it distinct.

Similar Compounds: While I don’t have direct information on similar compounds, related heterocycles with similar functionalities might exist.

Remember that this compound’s detailed investigation would require access to specialized databases and research articles